Cas no 83789-26-8 (2H-1,2,6-Thiadiazine-3,5(4H,6H)-dione,2,6-dibutyl-4-(2-methylpropyl)-, 1,1-dioxide)

2H-1,2,6-Thiadiazine-3,5(4H,6H)-dione,2,6-dibutyl-4-(2-methylpropyl)-, 1,1-dioxide structure
83789-26-8 structure
Product Name:2H-1,2,6-Thiadiazine-3,5(4H,6H)-dione,2,6-dibutyl-4-(2-methylpropyl)-, 1,1-dioxide
CAS No:83789-26-8
MF:C15H28N2O4S
MW:332.458823204041
CID:724010
PubChem ID:13092810
Update Time:2025-04-19

2H-1,2,6-Thiadiazine-3,5(4H,6H)-dione,2,6-dibutyl-4-(2-methylpropyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 2H-1,2,6-Thiadiazine-3,5(4H,6H)-dione,2,6-dibutyl-4-(2-methylpropyl)-, 1,1-dioxide
    • 2,6-dibutyl-4-(2-methylpropyl)-1,1-dioxo-1,2,6-thiadiazinane-3,5-dione
    • 2,6-dibutyl-4-(2-methylpropyl)-2H-1,2,6-thiadiazine-3,5(4H,6H)-dione 1,1-dioxide
    • EINECS 280-850-9
    • 83789-26-8
    • 2H-1,2,6-Thiadiazine-3,5(4H,6H)-dione, 2,6-dibutyl-4-(2-methylpropyl)-, 1,1-dioxide
    • DTXSID10868754
    • 2,6-Dibutyl-4-(2-methylpropyl)-1lambda~6~,2,6-thiadiazinane-1,1,3,5-tetrone
    • NS00060804
    • Inchi: 1S/C15H28N2O4S/c1-5-7-9-16-14(18)13(11-12(3)4)15(19)17(10-8-6-2)22(16,20)21/h12-13H,5-11H2,1-4H3
    • InChI Key: KILVSSSYOSIDBU-UHFFFAOYSA-N
    • SMILES: S1(N(CCCC)C(C(C(N1CCCC)=O)CC(C)C)=O)(=O)=O

Computed Properties

  • Exact Mass: 332.176978
  • Monoisotopic Mass: 332.176978
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.107
  • Boiling Point: 423°C at 760 mmHg
  • Flash Point: 209.6°C
  • Refractive Index: 1.486
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